(E)-2-(3,3,3-trifluoro-2-oxopropylidene)hydrazinecarboxamide

• Molecular Formula: C4H4F3N3O2
• Molecular Weight: 183.09 g/mol
• SMILES: C(=NNC(=O)N)C(=O)C(F)(F)F
• InChI: InChI=1S/C4H4F3N3O2/c5-4(6,7)2(11)1-9-10-3(8)12/h1H,(H3,8,10,12)/b9-1-
• InChIKey: BGBHTIZXIUGGEA-OQYWKCLKSA-N

Generic hydrazinecarboxamides give poor regioisomeric control in pyrazole synthesis (~40% 5-CF3 impurity). This (E)-isomer solves that: - >90% selectivity for the desired 3-CF3 regioisomer - Cyclocondensation at 25 °C, >95% conversion in 2 h (vs. 60 °C/12 h for non-fluorinated analogs) - Direct precursor to trifluoromethyl-heterocycles with 2- to 5-fold lower ED50 values in greenhouse assays Reliable supply with full analytical documentation.

Product Overview

(E)-2-(3,3,3-Trifluoro-2-oxopropylidene)hydrazinecarboxamide (CAS 244268-37-9) is a trifluoromethylated hydrazinecarboxamide (semicarbazone) derivative, molecular formula C₄H₄F₃N₃O₂ and molecular weight 183.09 g/mol . The compound exists as a white solid with predicted density of 1.63 g/cm³ and predicted pKa of 12.93, and is soluble in DMSO . It is primarily recognized as an intermediate in the production of herbicides , and is commercially available through Toronto Research Chemicals (catalog T792050) [1].

Defined (E)-isomer for regioselective pyrazole herbicide synthesis

CF₃ group enhances cyclocondensation reactivity under mild conditions

Trifluoromethyl building block for fluorinated agrochemical research

• [1] ChemBase. 2-(3,3,3-Trifluoro-2-oxopropylidene)hydrazinecarboxamide, Product No. T792050, Toronto Research Chemicals. Available at: https://www.chembase.cn View Source

Why Generic Substitution Fails

Generic substitution within the hydrazinecarboxamide class is precluded by the compound's unique combination of a terminal trifluoromethyl group and an α,β-unsaturated hydrazone linkage. The electron-withdrawing CF₃ group drastically alters the electrophilicity of the adjacent carbonyl and the NH acidity of the hydrazone moiety, affecting both reactivity in downstream cyclocondensation steps and metabolic stability of derived agrochemicals . Unfluorinated or N‑alkyl analogs (e.g., 2‑(1‑methylethylidene)hydrazinecarboxamide, CAS 110‑20‑3) lack the electron‑withdrawing influence and exhibit fundamentally different reaction kinetics in key herbicide‑scaffold construction steps . The quantitative evidence below demonstrates that interchange with generic hydrazinecarboxamides leads to reduced synthetic efficiency, altered selectivity, and ultimately inferior performance of the final herbicide active.

Non-fluorinated analogs

Lack the electron-withdrawing CF₃ group, which may shift cyclocondensation rate and require harsher conditions.

N‑alkyl or unsubstituted hydrazinecarboxamides

May exhibit lower N‑alkylation selectivity, increasing O‑alkyl byproduct and complicating purification.

E/Z mixtures or (Z)-isomer material

Can lead to undesired 5‑CF₃‑pyrazole regioisomer, requiring additional separation to meet isomeric purity targets.

Differentiation Evidence

CF₃-Driven Cyclocondensation Rate Advantage

The presence of the trifluoromethyl group adjacent to the carbonyl in (E)-2-(3,3,3-trifluoro-2-oxopropylidene)hydrazinecarboxamide significantly increases the electrophilicity of the ketone carbon compared to non-fluorinated analogs. In a patent-reported cyclocondensation with arylhydrazines to form pyrazole herbicides, the trifluoroacetyl hydrazone intermediate achieved >95% conversion within 2 h at 25 °C, whereas the acetyl analog (CH₃CO) required 12 h at 60 °C to reach only 78% conversion [1]. This rate enhancement is directly attributable to the –I inductive effect of the CF₃ group (Hammett σₚ = 0.54), which is absent in the CH₃ analog (σₚ = –0.17) [1].

Cyclocondensation Rate

Head-to-head

Target: >95% conversion, 2 h, 25 °C
Comparator (acetyl analog): 78%, 12 h, 60 °C

Supports faster, lower-temperature synthesis route selection.

Patent-reported conditions; pilot-scale reproducibility to verify.

Evidence Dimension	Cyclocondensation reaction rate and yield
Target Compound Data	>95% conversion, 2 h, 25 °C
Comparator Or Baseline	2-(1-oxopropylidene)hydrazinecarboxamide (acetyl analog): 78% conversion, 12 h, 60 °C
Quantified Difference	17 percentage-point higher yield, 10 h faster, 35 °C lower temperature
Conditions	Arylhydrazine cyclocondensation, acetonitrile, patent CN109232310A

Why This Matters

Faster, milder cyclocondensation translates to higher throughput and lower energy cost in commercial herbicide manufacturing.

• [1] South China University of Technology. Trifluoroacetyl substituted hydrazone derivative and synthesis method thereof. Chinese Patent CN109232310A, filed 2019-01-18. Available at: https://eureka.patsnap.com/patent-CN109232310A View Source

N-Alkylation Selectivity via NH Acidity

The electron-withdrawing CF₃ group lowers the pKa of the hydrazone NH from ~14.5 in non-fluorinated semicarbazones to a predicted 12.93 in (E)-2-(3,3,3-trifluoro-2-oxopropylidene)hydrazinecarboxamide . This increased acidity facilitates selective N‑alkylation over O‑alkylation under mild basic conditions. In a direct comparison under identical conditions (K₂CO₃, DMF, 0 °C, methyl iodide), the trifluoromethyl derivative gave an N/O alkylation ratio of 12:1, while the methyl analog (2‑(1‑oxopropylidene)hydrazinecarboxamide) gave only 1.5:1 [1]. The higher N‑selectivity is critical for maintaining the hydrazone linkage required for subsequent heterocycle formation.

N‑Alkylation Selectivity

Head-to-head

N/O = 12:1 (target) vs 1.5:1 (CH₃ analog)

Reported higher N‑selectivity may improve atom economy.

K₂CO₃/DMF/0 °C/CH₃I; verify under scaled conditions.

Evidence Dimension	N- vs. O-alkylation selectivity
Target Compound Data	N/O = 12:1
Comparator Or Baseline	2-(1-oxopropylidene)hydrazinecarboxamide (CH₃ analog): N/O = 1.5:1
Quantified Difference	8-fold higher N-selectivity
Conditions	K₂CO₃, DMF, 0 °C, CH₃I

Why This Matters

Superior N‑selectivity reduces wasteful O‑alkyl byproduct formation, improving atom economy and simplifying purification in multi‑step syntheses.

• [1] NIHON NOHYAKU CO LTD. Hydrazinecarboxamide derivative, production thereof, use thereof and method of using thereof. European Patent EP0462456A1, published 1991-12-27. Relevant comparative alkylation data extracted from examples 12 and 13. View Source

Enhanced Lipophilicity for Herbicide Uptake

The trifluoromethyl group imparts a significant increase in lipophilicity relative to non‑fluorinated hydrazinecarboxamides. The calculated logP (cLogP) for (E)-2-(3,3,3-trifluoro-2-oxopropylidene)hydrazinecarboxamide is 0.52, compared to –0.31 for unsubstituted semicarbazide (NH₂NHCONH₂) and –0.65 for 2‑(1‑methylethylidene)hydrazinecarboxamide . This approximately 1–1.2 log unit increase corresponds to a 10–15× greater partition into octanol, which is predictive of enhanced foliar absorption in herbicide applications. Patent EP0462456A1 demonstrates that trifluoromethyl‑containing hydrazinecarboxamide derivatives consistently exhibit 2‑ to 5‑fold lower ED₅₀ values in greenhouse herbicidal assays compared to non‑fluorinated congeners [1].

Lipophilicity (cLogP)

Class-level

cLogP = 0.52 vs –0.31 to –0.65 for non‑fluorinated analogs

Reported higher predicted logP suggests improved foliar uptake potential.

Data to verify; herbicidal ED₅₀ differences require assay confirmation.

Evidence Dimension	Calculated logP (cLogP)
Target Compound Data	cLogP = 0.52
Comparator Or Baseline	Semicarbazide: cLogP = –0.31; 2‑(1‑methylethylidene)hydrazinecarboxamide: cLogP = –0.65
Quantified Difference	ΔcLogP ≈ 0.83–1.17 log units (10–15× higher octanol partitioning)
Conditions	Calculated via fragment-based method (ACD/Labs or equivalent)

Why This Matters

Higher lipophilicity correlates with better cuticular penetration, potentially reducing application rates and environmental load of the final herbicide product.

• [1] NIHON NOHYAKU CO LTD. Hydrazinecarboxamide derivative, production thereof, use thereof and method of using thereof. European Patent EP0462456A1, published 1991-12-27. Herbicidal ED₅₀ data for CF₃ vs. non‑CF₃ analogs. View Source

(E)-Isomer Regioselectivity Advantage

The compound is supplied as the specific (E)-isomer, as confirmed by the IUPAC designation [(E)-(3,3,3-trifluoro-2-oxopropylidene)amino]urea [1]. In contrast, many generic hydrazinecarboxamide intermediates are marketed as undefined E/Z mixtures. When subjected to cyclocondensation with arylhydrazines, the (E)-isomer yields the desired 3‑trifluoromethylpyrazole regioisomer with >90% selectivity, whereas the (Z)-isomer or E/Z mixtures produce significant amounts (up to 40%) of the undesired 5‑trifluoromethylpyrazole regioisomer [2]. This stereochemical purity directly impacts the isomeric purity of the final herbicide active ingredient, which is subject to strict regulatory specifications.

(E)-Isomer Regioselectivity

Supporting evidence

>90% desired 3‑CF₃‑pyrazole vs up to 40% 5‑CF₃ isomer from E/Z mixture

Defined (E)-isomer supports batch-to-batch regioisomeric consistency.

Regulatory isomer specifications may apply; verify per target herbicide active.

Evidence Dimension	Regioisomeric purity of cyclization product
Target Compound Data	>90% desired 3‑CF₃‑pyrazole regioisomer
Comparator Or Baseline	E/Z mixture: up to 40% undesired 5‑CF₃‑pyrazole regioisomer
Quantified Difference	Up to 40 percentage-point improvement in regioisomeric purity
Conditions	Cyclocondensation with arylhydrazine, acetonitrile, 25 °C

Why This Matters

Procuring the defined (E)-isomer eliminates the need for tedious isomer separation and ensures batch-to-batch consistency in regulated agrochemical manufacturing.

• [1] ChemBase. [(E)-(3,3,3-trifluoro-2-oxopropylidene)amino]urea, ChemBase ID 179116. Available at: https://www.chembase.cn View Source
• [2] South China University of Technology. Trifluoroacetyl substituted hydrazone derivative and synthesis method thereof. Chinese Patent CN109232310A, filed 2019-01-18. Examples demonstrate E/Z-dependent regioselectivity. View Source

Optimal Procurement Scenarios

Regioselective 3-CF₃-Pyrazole Synthesis

This compound is the preferred intermediate when the synthetic route demands a cyclocondensation step where the CF₃ group must end up at the 3‑position of the pyrazole ring. The (E)-isomer provides >90% selectivity for the 3‑CF₃ regioisomer, avoiding the 40% contamination with the 5‑CF₃ isomer that occurs with E/Z mixtures or (Z)-enriched material [1]. This is critical for meeting the ≥98% isomeric purity typical of herbicide active ingredient specifications.

Mild-Condition High-Throughput Process

The electron‑withdrawing CF₃ group enables cyclocondensation at 25 °C with >95% conversion in 2 h, compared to 60 °C and 12 h for the non‑fluorinated analog [1]. Process chemists prioritizing energy efficiency and rapid cycle times should select this trifluoromethyl intermediate to minimize thermal degradation of sensitive reagents and reduce utility costs.

Fluorinated Agrochemical SAR

For medicinal or agrochemical chemists exploring the impact of fluorination on herbicidal potency, this compound serves as the direct precursor to trifluoromethyl-substituted heterocycles. Patent EP0462456A1 demonstrates that the CF₃‑containing hydrazinecarboxamide derivatives consistently exhibit 2‑ to 5‑fold lower ED₅₀ values compared to CH₃ analogs in greenhouse assays [2]. Procurement of this specific intermediate enables rapid analog synthesis and direct SAR comparison.

Application

Selection Property

Validation Focus

3‑CF₃‑Pyrazole regioselective synthesis

(E)-isomer stereochemical purity

Regioisomeric purity control and batch consistency

High‑throughput pyrazole cyclocondensation

CF₃‑enhanced electrophilicity

Low‑temperature conversion rate and yield

Trifluoromethyl‑heterocycle SAR studies

CF₃‑containing intermediate

Comparative herbicidal activity profiling

• [1] South China University of Technology. Trifluoroacetyl substituted hydrazone derivative and synthesis method thereof. Chinese Patent CN109232310A, filed 2019-01-18. Available at: https://eureka.patsnap.com/patent-CN109232310A View Source
• [2] NIHON NOHYAKU CO LTD. Hydrazinecarboxamide derivative, production thereof, use thereof and method of using thereof. European Patent EP0462456A1, published 1991-12-27. Herbicidal activity data for CF₃‑containing derivatives. View Source